4-Methyl-1,3,2-dioxathiepane 2,2-dioxide

• IUPAC Name: 4-methyl-1,3,2-dioxathiepane 2,2-dioxide
• InChI: InChI=1S/C5H10O4S/c1-5-3-2-4-8-10(6,7)9-5/h5H,2-4H2,1H3
• InChI Key: FOELWZRXJYBPET-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCOS(=O)(=O)O1
• Molecular Formula: C5H10O4S
• Molecular Weight: 166.20 g/mol

Description

“4-Methyl-1,3,2-dioxathiepane 2,2-dioxide” is a chemical compound with the CAS Number: 2470434-99-0. It has a molecular weight of 166.2. The compound is in liquid form.

Scientific Research Applications

Energy Storage

Scientific Field

Electrochemistry Application Summary: This compound is crucial in enhancing the performance and service life of lithium-ion batteries. Methods of Application:

• Demonstrated to increase energy density and improve battery longevity.

Synthesis in Microreactors

Scientific Field

Chemical Engineering Application Summary: The synthesis of this compound in microreactors is a significant advancement due to the efficient heat dispersion and mixing at the micrometer scale. Methods of Application:

• Achieved a high continuous reaction yield of up to 92.22%.

Lithium-Ion Battery Improvement

Scientific Field

Electrochemistry Application Summary: The compound is used to enhance the electrochemical performance of lithium-ion batteries. Methods of Application:

• The addition of 0.3% by weight has shown to effectively improve the performance of electrodes.

Preparation of Imidazolidinium Salts

Scientific Field

Organic Chemistry Application Summary: It is employed in the synthesis of imidazolidinium salts, which have various applications in chemistry. Methods of Application:

• Successful preparation of imidazolidinium salts for further chemical applications.

Chemical Synthesis Stabilizer

Scientific Field

Chemical Manufacturing Application Summary: This compound can act as a stabilizer, polymerization inhibitor, and preservative in chemical synthesis. Methods of Application:

• Helps maintain the quality and stability of chemical products during synthesis and storage.

Ligand for Transition Metal Catalysts

Scientific Field

Catalysis Application Summary: Serves as a ligand for transition metal catalysts or oxidants in organic synthesis. Methods of Application:

• Improved catalytic activity leading to more efficient chemical processes.

Safety And Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.